7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one

• IUPAC Name: 7,8-dihydroxy-2-methyl-3-phenoxychromen-4-one
• InChI: InChI=1S/C16H12O5/c1-9-15(21-10-5-3-2-4-6-10)13(18)11-7-8-12(17)14(19)16(11)20-9/h2-8,17,19H,1H3
• InChI Key: WOQXPLPDTBCBCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C(=C(C=C2)O)O)OC3=CC=CC=C3
• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol

Description

7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one, also known as scopoletin, is a natural compound found in many plants such as Scopolia japonica, Artemisia capillaris, and Eryngium foetidum. Scopoletin has been found to possess various biological activities, including antioxidant, anti-inflammatory, anti-cancer, and anti-diabetic effects.

Mechanism of Action

The mechanism of action of 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one is not fully understood. However, it has been suggested that 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one exerts its biological activities through multiple pathways. Scopoletin has been found to modulate the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and nitric oxide synthase (NOS). It also has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses. Scopoletin has been found to inhibit the activity of various signaling pathways, including the phosphatidylinositol 3-kinase (PI3K)/Akt and mitogen-activated protein kinase (MAPK) pathways.
Biochemical and Physiological Effects:
Scopoletin has been found to possess various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cancer cell proliferation. Scopoletin also has been found to improve insulin sensitivity and glucose uptake in diabetic animal models. Moreover, it has been found to possess anti-bacterial, anti-fungal, and anti-viral activities.

Advantages and Limitations for Lab Experiments

Scopoletin has several advantages for lab experiments. It is a natural compound that can be easily synthesized from plant sources. Scopoletin is also stable under normal laboratory conditions and can be easily stored. However, 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous systems. Moreover, 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one can degrade under acidic or alkaline conditions, which can affect its biological activity.

Future Directions

There are several future directions for the study of 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one. One of the future directions is to investigate the potential of 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one as a therapeutic agent for various diseases. Scopoletin has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects. Therefore, it has the potential to be developed as a therapeutic agent for these diseases. Another future direction is to explore the molecular mechanisms underlying the biological activities of 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one. The mechanism of action of 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one is not fully understood, and further studies are needed to elucidate its molecular targets. Moreover, future studies could investigate the pharmacokinetics and pharmacodynamics of 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one in animal and human models.

Synthesis Methods

Scopoletin can be synthesized from salicylaldehyde and resorcinol under acidic conditions. The reaction involves the formation of a chromene intermediate, which is then converted to 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one through cyclization and dehydration. The yield of 7,8-dihydroxy-2-methyl-3-phenoxy-4H-chromen-4-one can be improved by using a solvent-free microwave-assisted synthesis method.

Scientific Research Applications

Scopoletin has been extensively studied for its biological activities. It has been found to possess antioxidant, anti-inflammatory, anti-cancer, and anti-diabetic effects. Scopoletin has been shown to protect against oxidative stress by scavenging free radicals and enhancing the activity of antioxidant enzymes. It also has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various animal models. Scopoletin has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Moreover, it has been found to improve insulin sensitivity and glucose uptake in diabetic animal models.